Cas no 2090303-92-5 (2,3,4-trifluoro-5-sulfamoylbenzoic acid)

• Product Name: 2,3,4-trifluoro-5-sulfamoylbenzoic acid
• CAS No: 2090303-92-5
• MF: C₇H₄F₃NO₄S
• MW: 255.171171188354
• CID: 4636765
• PubChem ID: 131264248
• Update Time: 2025-06-13

2,3,4-trifluoro-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(aminosulfonyl)-2,3,4-trifluoro-
• 2,3,4-trifluoro-5-sulfamoylbenzoic acid

• Inchi： 1S/C7H4F3NO4S/c8-4-2(7(12)13)1-3(16(11,14)15)5(9)6(4)10/h1H,(H,12,13)(H2,11,14,15)
• InChI Key： QQNGJNHKOKJXAH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N)(=O)=O)=C(F)C(F)=C1F

Additional information on 2,3,4-trifluoro-5-sulfamoylbenzoic acid

Comprehensive Overview of 2,3,4-Trifluoro-5-sulfamoylbenzoic Acid (CAS No. 2090303-92-5): Properties, Applications, and Innovations

2,3,4-Trifluoro-5-sulfamoylbenzoic acid (CAS No. 2090303-92-5) is a fluorinated aromatic compound with a unique combination of functional groups, including a carboxylic acid and a sulfamoyl moiety. This sulfonamide derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its molecular structure, characterized by three fluorine atoms at the 2, 3, and 4 positions, enhances its lipophilicity and metabolic stability, making it a valuable building block for drug discovery.

In recent years, the demand for fluorinated compounds like 2,3,4-trifluoro-5-sulfamoylbenzoic acid has surged, driven by their applications in small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its role as a sulfonamide-based inhibitor, which aligns with the growing focus on enzyme-targeted drugs for conditions such as diabetes and infectious diseases. The compound's CAS number 2090303-92-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 2,3,4-trifluoro-5-sulfamoylbenzoic acid typically involves multi-step reactions, including electrophilic fluorination and sulfonylation. Its high purity and structural specificity are critical for ensuring reproducibility in downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its identity, addressing the industry's emphasis on quality control and regulatory compliance.

Beyond pharmaceuticals, this compound is explored for its utility in advanced materials, such as liquid crystals and polymeric coatings, where its fluorine atoms contribute to thermal and chemical resistance. Environmental considerations also play a role in its adoption, as sustainable chemistry initiatives prioritize low-toxicity intermediates like 2090303-92-5.

Frequently asked questions about 2,3,4-trifluoro-5-sulfamoylbenzoic acid include its solubility profile (notably in polar aprotic solvents), stability under acidic conditions, and compatibility with coupling reactions. These queries highlight its versatility in organic synthesis. Additionally, its patent landscape is a topic of interest, with several filings related to kinase inhibitors and herbicidal formulations.

In summary, CAS No. 2090303-92-5 represents a highly functionalized benzoic acid derivative with broad interdisciplinary appeal. Its integration into green chemistry workflows and precision medicine pipelines underscores its potential to address contemporary challenges in science and industry.